Cas no 1785094-67-8 (7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one)

• Product Name: 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one
• CAS No: 1785094-67-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD32852931
• CID: 5668829
• PubChem ID: 105432435
• Update Time: 2025-05-20

7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one Chemical and Physical Properties

Names and Identifiers

• 1785094-67-8
• 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one
• EN300-27144999
• 4H-Quinolizin-4-one, 3-amino-6,7,8,9-tetrahydro-

• MDL： MFCD32852931
• Inchi： 1S/C9H12N2O/c10-8-5-4-7-3-1-2-6-11(7)9(8)12/h4-5H,1-3,6,10H2
• InChI Key： FLNAWLXBSLKTGB-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=C2CCCCN21)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 415.9±15.0 °C(Predicted)
• pka: 3.89±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines

Additional information on 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one

Introduction to 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one (CAS No. 1785094-67-8)

7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one (CAS No. 1785094-67-8) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the quinolizine class of molecules, which are characterized by a fused ring system consisting of a benzene ring and a piperazine moiety. The presence of multiple substituents, including an amino group at the 7-position and hydroxyl groups at the 6-position, contributes to its diverse chemical reactivity and biological relevance.

The synthesis and characterization of 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one have been extensively studied in recent years, with a particular focus on its role as a key intermediate in the development of novel therapeutic agents. The compound’s structural framework is reminiscent of several bioactive natural products and synthetic drugs, suggesting its potential utility in drug discovery programs targeting various diseases.

One of the most compelling aspects of 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one is its ability to serve as a scaffold for structure-based drug design. The quinolizine core provides a rigid bicyclic system that can be modified to enhance binding affinity to biological targets. Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, including antimicrobial and anti-inflammatory effects. These findings have prompted further investigation into the development of more potent and selective analogs.

The pharmacological activity of 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one and its derivatives has been attributed to several factors. The amino group at the 7-position can form hydrogen bonds with polar residues in protein targets, while the hydroxyl group at the 6-position can participate in hydrophobic interactions or undergo further functionalization to improve solubility and bioavailability. Additionally, the piperazine moiety introduces flexibility into the molecule, allowing for optimal alignment with biological receptors.

In recent years, computational methods have been increasingly employed to explore the structural diversity and biological activity of 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one derivatives. Molecular docking simulations have revealed that this compound can interact with a wide range of protein targets, including enzymes and receptors involved in metabolic pathways and signal transduction. These insights have guided the design of novel compounds with enhanced therapeutic potential.

The synthesis of 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the cyclization of appropriately substituted piperazine derivatives followed by functional group transformations. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives tailored for specific biological applications.

Preclinical studies have demonstrated that 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one exhibits moderate bioactivity in vitro and in vivo. For instance, certain derivatives have shown efficacy against bacterial pathogens by inhibiting essential metabolic enzymes. Furthermore, preliminary data suggest that this compound may modulate inflammatory responses by interacting with cytokine receptors or intracellular signaling pathways.

The future prospects for 7-amino-2,3,4,6-tetrahydro-1H-quinolizin-6-one are promising as researchers continue to explore its potential in drug development. Innovations in synthetic chemistry and biotechnology are expected to yield new derivatives with improved pharmacokinetic profiles and target specificity. Additionally， collaborations between academic institutions and pharmaceutical companies will likely accelerate the translation of these findings into clinical applications.

In conclusion,7-amino - 2 , 3 , 4 , 6 - tetrahydro - 1 H - quinolizin - 6 - one (CAS No . 1785094 - 67 - 8 ) represents a valuable scaffold for medicinal chemistry research . Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation . As our understanding of its pharmacological properties grows , so too does its potential as a precursor to novel therapeutic agents .